Cas no 2031242-86-9 (rac-(3R,4S)-4-ethoxy-3-methylpiperidine hydrochloride)

• Product Name: rac-(3R,4S)-4-ethoxy-3-methylpiperidine hydrochloride
• CAS No: 2031242-86-9
• MF: C₈H₁₈ClNO
• MW: 179.687621593475
• MDL: MFCD29042316
• CID: 5211982
• PubChem ID: 121552755
• Update Time: 2025-06-27

rac-(3R,4S)-4-ethoxy-3-methylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-ethoxy-3-methyl-, hydrochloride (1:1), (3S,4R)-
• rac-(3R,4S)-4-ethoxy-3-methylpiperidine hydrochloride

• MDL： MFCD29042316
• Inchi： 1S/C8H17NO.ClH/c1-3-10-8-4-5-9-6-7(8)2;/h7-9H,3-6H2,1-2H3;1H/t7-,8+;/m0./s1
• InChI Key： MOOWARSSOMXJEG-KZYPOYLOSA-N
• SMILES： O([C@@H]1CCNC[C@@H]1C)CC.Cl

Additional information on rac-(3R,4S)-4-ethoxy-3-methylpiperidine hydrochloride

Professional Introduction to Rac-(3R,4S)-4-Ethoxy-3-Methylpiperidine Hydrochloride (CAS No. 2031242-86-9)

Rac-(3R,4S)-4-ethoxy-3-methylpiperidine hydrochloride, a compound with the chemical identifier CAS No. 2031242-86-9, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and pharmacological properties. The specific stereochemistry of rac-(3R,4S)-4-ethoxy-3-methylpiperidine hydrochloride, characterized by its (3R,4S) configuration, makes it a subject of considerable interest in medicinal chemistry research.

The< strong>name Rac-(3R,4S)-4-ethoxy-3-methylpiperidine hydrochloride provides detailed information about its molecular structure and stereochemistry. The prefix "rac-" indicates that the compound is a racemic mixture, meaning it contains equal amounts of both enantiomers of the (3R,4S) configuration. The presence of an ethoxy group at the 4-position and a methyl group at the 3-position further defines its structural framework. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for various pharmaceutical applications.

In recent years, there has been growing interest in piperidine derivatives due to their potential therapeutic applications. Piperidines are known to exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. Among these derivatives, Rac-(3R,4S)-4-ethoxy-3-methylpiperidine hydrochloride has garnered attention for its unique pharmacological profile.

One of the most compelling aspects of Rac-(3R,4S)-4-ethoxy-3-methylpiperidine hydrochloride is its role as a key intermediate in the synthesis of more complex pharmaceutical molecules. Its structural features make it a valuable building block for designing novel drugs targeting various diseases. For instance, researchers have explored its potential in developing treatments for neurological disorders, where piperidine-based compounds have shown promise in modulating neurotransmitter activity.

Recent studies have highlighted the importance of stereochemistry in determining the efficacy and safety of pharmaceutical compounds. The (3R,4S) configuration of Rac-(3R,4S)-4-ethoxy-3-methylpiperidine hydrochloride plays a crucial role in its interaction with biological targets. This stereochemical specificity can influence how the compound is metabolized and how it affects cellular processes. Understanding these interactions is essential for optimizing drug design and improving therapeutic outcomes.

The< strong>Rac-(3R,4S)-4-ethoxy-3-methylpiperidine hydrochloride has also been investigated for its potential in drug delivery systems. Its solubility and stability make it an attractive candidate for formulation into various drug delivery vehicles, such as nanoparticles and liposomes. These formulations can enhance the bioavailability and targeted delivery of therapeutic agents, thereby improving treatment efficacy.

In addition to its pharmaceutical applications, Rac-(3R,4S)-4-ethoxy-3-methylpiperidine hydrochloride has shown promise in academic research. Scientists are exploring its potential as a scaffold for developing new chemical entities (NCEs) with improved pharmacological properties. By modifying its structure and exploring different stereochemical configurations, researchers aim to discover more effective and safer drugs.

The synthesis of Rac-(3R,4S)-4-ethoxy-3-methylpiperidine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies have been developed to ensure high yield and purity of the final product. These synthetic strategies are critical for producing sufficient quantities of the compound for both research and commercial purposes.

The< strong>CAS No. 2031242-86-9 serves as a unique identifier for this compound in scientific literature and databases. This standardized numbering system allows researchers worldwide to accurately reference and retrieve information about Rac-(3R,4S)-4-ethoxy-3-methylpiperidine hydrochloride. It facilitates collaboration and knowledge sharing among scientists working on related projects.

In conclusion, Rac-(3R,4S)-4-ethoxy-3-methylpiperidine hydrochloride is a versatile and intriguing compound with significant potential in pharmaceutical research and development. Its unique structural features and stereochemistry make it a valuable intermediate for synthesizing novel drugs targeting various diseases. Ongoing research continues to uncover new applications and therapeutic benefits associated with this compound.